ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: ethyl 3-(1,3-benzothiazol-2-yl)-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C25H23N3O3S2/c1-2-31-25(30)28-13-12-17-20(15-28)33-24(27-21(29)14-16-8-4-3-5-9-16)22(17)23-26-18-10-6-7-11-19(18)32-23/h3-11H,2,12-15H2,1H3,(H,27,29)
• InChI Key: YCDZUNVKIMWDNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)CC5=CC=CC=C5
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol

Description

Ethyl 3-(benzo[d]thiazol-2-yl)-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C25H23N3O3S2 and its molecular weight is 477.6. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives :

• The compound and its derivatives have been synthesized through various chemical reactions, demonstrating their versatility in organic synthesis. For instance, a synthesis pathway involves interaction with different arylidinemalononitrile derivatives or cyanoacrylate derivatives under specific conditions, leading to new compounds with potential for further chemical manipulation and study (Mohamed, 2014); (Mohamed, 2021).

Biological Evaluation :

• Some synthesized derivatives have shown promising biological activities. For example, thiazole-aminopiperidine hybrid analogues have been evaluated as novel Mycobacterium tuberculosis GyrB inhibitors, highlighting their potential in antimicrobial and antituberculosis therapy (Jeankumar et al., 2013).
• Another study demonstrated anticancer activity across a range of cancer cell lines for thiazolo[3,2-a]pyridines, indicating their potential in cancer research and treatment development (Altuğ et al., 2011).

Synthetic Methodologies :

• Research has also focused on developing efficient synthetic methodologies for these compounds, including one-pot multicomponent approaches and phosphine-catalyzed annulations. These methods aim to enhance the synthesis process, offering pathways to a variety of functionalized derivatives with potential applications in medicinal chemistry and beyond (Zhu et al., 2003); (Bhoi et al., 2016).